Duloxetine EP Impurity D (1-Naphthol)

• CAS No.: 90-15-3
• Product Name: Duloxetine EP Impurity D (1-Naphthol)
• Molecular Formula: C10H8O
• Molecular Weight: 144.17 g/mol
• IUPAC Name: naphthalen-1-ol
• Standard InChI: InChI=1S/C10H8O/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-7,11H
• Standard InChIKey: KJCVRFUGPWSIIH-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2O
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2O
• Appearance: Pale Pinkish Brown Solid
• Boiling Point: 288.0 °C; 288 °C
• Colorform: Yellow monoclinic needles from water; Colorless prisms (from toluene)
• Density: 1.0954 at 98.7 °C/4 °C
• Flash Point: 153 °C (open cup)
• Melting Point: 95.0 °C; 96 °C
• Physical Description: PelletsLargeCrystals; Solid
• Description: 1-Naphthol, also known as alpha-naphthol or basf ursol ern, belongs to the class of organic compounds known as naphthols and derivatives. These are naphthalene derivatives carrying one or more hydroxyl (-OH) groups at any ring position. 1-Naphthol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 1-Naphthol has been detected in multiple biofluids, such as urine and blood. Within the cell, 1-naphthol is primarily located in the membrane (predicted from logP). 1-Naphthol is also a parent compound for other transformation products, including but not limited to, 1-naphthyloxyacetic acid, carbaryl, and 1-naphthyl beta-D-glucoside. Outside of the human body, 1-naphthol can be found in black walnut. This makes 1-naphthol a potential biomarker for the consumption of this food product. 1-Naphthol is a potentially toxic compound.; 1-naphthol is a naphthol carrying a hydroxy group at position 1. It has a role as a genotoxin and a human xenobiotic metabolite.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 19402-71-2 (potassium salt)
• Shelf Life: Water stability: stable at pH < or =6.5; increased transformation with increased pH. /from table/; Darkens on exposure to air or light.
• Solubility: 0.01 M; In water, 866 mg/L at 25 °C; Very soluble in ethanol and ether, soluble in acetone; Freely soluble in benzene, chloroform and alkali hydroxide solutions
• Synonyms: 1-hydroxynaphthalene; 1-naphthol; 1-naphthol, 1-(14)C-labeled; 1-naphthol, 2-(13)C-labeled; 1-naphthol, ion(1+); 1-naphthol, lithium salt; 1-naphthol, potassium salt; 1-naphthol, sodium salt; alpha-naphthol
• Vapor Pressure: 2.74e-04 mmHg; 1.7 mm Hg at 110 °C (2.74X10-4 mm Hg at 25 °C) /extrapolated to solid-phase/
• PubChem Compound: 7005
• Last Modified: Nov 11 2021